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Compound of Interest

Compound Name: Sodium mandelate

Cat. No.: B087138

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of
sodium mandelate, a critical consideration for its handling, storage, and formulation in
research and pharmaceutical applications. Understanding the interaction of this active
pharmaceutical ingredient (API) with atmospheric moisture is paramount to ensuring its
stability, quality, and efficacy.

Physicochemical Properties of Sodium Mandelate

Sodium mandelate, the sodium salt of mandelic acid, is a white crystalline powder.[1] It is
known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1]

Property Value Reference
Molecular Formula CsH7NaOs [2]
Molecular Weight 174.13 g/mol [2][3]
Appearance White crystalline solid [1]
Hygroscopic Nature Hygroscopic [1]
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Understanding the Hygroscopicity of Sodium
Mandelate

Hygroscopicity is the tendency of a solid material to absorb or adsorb moisture from the
surrounding environment.[4] This property is a critical attribute to consider during the entire
lifecycle of a pharmaceutical product, from manufacturing to storage and patient use, as
moisture uptake can lead to significant changes in physicochemical properties.[1] For sodium
mandelate, excessive moisture absorption can lead to issues such as caking, altered
dissolution rates, and potential chemical degradation.

Critical Relative Humidity (CRH)

The Critical Relative Humidity (CRH) is the specific relative humidity at which a substance will
begin to absorb a significant amount of moisture from the atmosphere.[5] Below the CRH, the
material remains relatively stable. While specific CRH data for sodium mandelate is not
readily available in the public domain, for hygroscopic salts, this value is a key determinant of
the required environmental controls for storage and handling.

Experimental Protocol for Hygroscopicity
Assessment: Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the amount and
rate of solvent (typically water) absorption by a sample.[6] It is a crucial tool for characterizing
the hygroscopicity of pharmaceutical powders like sodium mandelate.

Principle

A DVS instrument works by varying the water vapor concentration around a sample and
accurately measuring the corresponding change in mass.[6] This allows for the generation of a
moisture sorption isotherm, which plots the equilibrium moisture content as a function of
relative humidity (RH) at a constant temperature.[6]

DVS Experimental Protocol for Sodium Mandelate

The following is a generalized protocol for the DVS analysis of sodium mandelate powder,
based on standard practices for pharmaceutical solids.[7][8]
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Objective: To determine the moisture sorption and desorption profile of sodium mandelate and
to classify its hygroscopicity.

Apparatus: Dynamic Vapor Sorption (DVS) Analyzer.
Sample Preparation:

o Accurately weigh approximately 10-20 mg of sodium mandelate powder into a clean, dry
sample pan.

o Ensure the sample is evenly distributed in the pan to maximize surface area exposure.

Experimental Parameters:

Temperature: 25 °C (isothermal)

e Carrier Gas: Nitrogen

» Flow Rate: 200 sccm

e RH Range: 0% to 90% RH (sorption), followed by 90% to 0% RH (desorption)
* RH Steps: 10% increments

e Equilibrium Criterion ( dm/dt ): A change in mass of less than 0.002% per minute over a 10-
minute period.

e Maximum Step Time: 6 hours
Procedure:

e Drying: The sample is first dried in the DVS instrument at 25 °C and 0% RH until a stable
mass is achieved. This initial mass is considered the dry mass of the sample.

e Sorption Phase: The relative humidity is increased in a stepwise manner (e.g., 0%, 10%,
20%,..., 90% RH). At each step, the sample mass is allowed to equilibrate.
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» Desorption Phase: Following equilibration at the highest RH, the humidity is decreased in a
stepwise manner back to 0% RH to evaluate the desorption profile.

» Data Analysis: The change in mass at each RH step is recorded and expressed as a
percentage of the initial dry mass. The data is then used to generate a sorption-desorption
isotherm graph.

Hygroscopicity Classification

The European Pharmacopoeia provides a classification system for the hygroscopicity of
substances based on the percentage of weight gain after storage at 25°C and 80% relative
humidity for 24 hours.[9]

Classification Weight Gain (% wiw)
Non-hygroscopic <0.12

Slightly hygroscopic >0.2and <2
Hygroscopic >2and <15

Very hygroscopic >15

The data obtained from the DVS experiment at 80% RH can be used to classify sodium
mandelate according to this system.

Effects of Moisture on Sodium Mandelate Stability

The absorption of water by sodium mandelate can lead to several undesirable physical and
chemical changes.
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Potential Consequences

Chemical Degradation:
~ - Hydrolysis
- Formation of Impurities

Process
Formulation & Performance Issues:
- Inaccurate Dosing
- Altered Dissolution Profile
< Physical Changes: - Reduced Shelf-life

- Caking/Clumping
- Altered Flowability
- Deliquescence

Moisture Uptake by |
Sodium Mandelate

Exposure to
High Relative Humidity

Click to download full resolution via product page
Caption: Logical workflow of moisture-induced effects on sodium mandelate.

While specific degradation pathways for sodium mandelate in the presence of water are not
extensively detailed in the literature, hydrolysis of the salt is a potential risk, which could impact
the purity and stability of the API.

Recommended Storage and Handling Conditions

Proper storage and handling are critical to maintain the quality of hygroscopic materials like
sodium mandelate.

Storage Conditions
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Parameter Recommendation Rationale
Short-term (days to weeks): 0- Low temperatures slow down
Temperature 4 °C. Long-term (months to potential degradation

years): -20 °C.[3]

reactions.

Relative Humidity

Store in a dry environment with

low relative humidity.

To minimize moisture
absorption and prevent
physical and chemical

changes.

Tightly sealed, airtight

containers. The use of

To create a physical barrier

Container desiccants within the ) ] ]
o against atmospheric moisture.
packaging is recommended.
[10]
) ) To prevent potential
Light Protect from light.[3]

photodegradation.

Handling Workflow

The following workflow is recommended for handling sodium mandelate in a laboratory or

manufacturing setting to minimize moisture exposure.
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Caption: Recommended workflow for handling hygroscopic sodium mandelate.

Key Handling Practices:

o Controlled Environment: Whenever possible, handle sodium mandelate in a glove box with
controlled low humidity or in a room with a dehumidifier.

o Equilibration: Before opening, allow the container of sodium mandelate to equilibrate to the
ambient temperature of the handling area to prevent condensation on the cold powder.
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e Minimize Exposure: Minimize the time the container is open to the atmosphere.
o Appropriate Tools: Use dry, clean spatulas and weighing boats.

o Packaging: For long-term storage or shipping, use packaging with a high barrier to moisture
vapor transmission.[1]

Conclusion

The hygroscopic nature of sodium mandelate is a critical factor that must be carefully
managed to ensure its quality and stability. By understanding its moisture-absorbing properties
through techniques like Dynamic Vapor Sorption and implementing stringent storage and
handling protocols, researchers and pharmaceutical professionals can mitigate the risks
associated with moisture-induced degradation and physical changes. Adherence to the
recommendations outlined in this guide will support the successful use of sodium mandelate
in drug development and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. How to Stabilize Tablets Containing Hygroscopic Ingredients — Pharma.Tips
[pharma.tips]

» To cite this document: BenchChem. [A Technical Guide to the Hygroscopic Nature and
Storage of Sodium Mandelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087138#hygroscopic-nature-and-storage-conditions-
for-sodium-mandelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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